ethyl 4-{[[(4-methoxybenzyl)amino](oxo)acetyl]amino}benzoate

• IUPAC Name: ethyl 4-[[2-[(4-methoxyphenyl)methylamino]-2-oxoacetyl]amino]benzoate
• InChI: InChI=1S/C19H20N2O5/c1-3-26-19(24)14-6-8-15(9-7-14)21-18(23)17(22)20-12-13-4-10-16(25-2)11-5-13/h4-11H,3,12H2,1-2H3,(H,20,22)(H,21,23)
• InChI Key: NURAGLASSXQRQJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)C(=O)NCC2=CC=C(C=C2)OC
• Molecular Formula: C19H20N2O5
• Molecular Weight: 356.4 g/mol

Description

Ethyl 4-{[[(4-methoxybenzyl)amino](oxo)acetyl]amino}benzoate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly known as EMAAB and is synthesized through a multi-step process that involves the use of various reagents and solvents.

Mechanism of Action

The mechanism of action of EMAAB is not fully understood, but it is believed to involve the inhibition of key enzymes and signaling pathways that are involved in various physiological processes. For example, EMAAB has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of pro-inflammatory prostaglandins. EMAAB has also been shown to inhibit the activation of nuclear factor kappa B (NF-κB), a transcription factor that regulates the expression of genes involved in inflammation and immune response.
Biochemical and Physiological Effects:
EMAAB has been shown to have several biochemical and physiological effects, including anti-inflammatory, anti-tumor, and anti-bacterial activities. In vitro studies have shown that EMAAB inhibits the activity of COX-2 and reduces the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). EMAAB has also been shown to induce apoptosis in cancer cells and inhibit the growth of bacteria such as Staphylococcus aureus and Escherichia coli.

Advantages and Limitations for Lab Experiments

EMAAB has several advantages for lab experiments, including its high purity, stability, and solubility in various solvents. However, EMAAB is relatively expensive compared to other compounds, and its synthesis method is complex and time-consuming. Additionally, EMAAB has limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the research on EMAAB, including the design and synthesis of novel EMAAB derivatives with improved pharmacological properties. Additionally, further studies are needed to fully understand the mechanism of action of EMAAB and its potential applications in various fields. Finally, EMAAB could be used as a building block for the synthesis of functionalized materials with potential applications in drug delivery and tissue engineering.

Scientific Research Applications

EMAAB has been extensively studied for its potential applications in various fields, including medicinal chemistry, drug discovery, and material science. In medicinal chemistry, EMAAB has been shown to exhibit anti-inflammatory, anti-tumor, and anti-bacterial activities. In drug discovery, EMAAB has been used as a scaffold for the design and synthesis of novel compounds with improved pharmacological properties. In material science, EMAAB has been used as a building block for the synthesis of functionalized polymers and dendrimers.